Cas no 795311-34-1 (2-(3,3-dimethylbutyl)pyrrolidine)

2-(3,3-Dimethylbutyl)pyrrolidine is a pyrrolidine derivative featuring a branched alkyl substituent at the 2-position. This structural configuration imparts steric and electronic effects that may influence reactivity and selectivity in synthetic applications. The compound's tertiary carbon center and pyrrolidine ring system suggest potential utility as a chiral auxiliary or intermediate in asymmetric synthesis. Its lipophilic character could enhance solubility in nonpolar media, making it suitable for certain organocatalytic or pharmaceutical applications. The dimethylbutyl moiety may also confer stability against oxidative degradation. Further research is required to fully characterize its physicochemical properties and reactivity profile.
2-(3,3-dimethylbutyl)pyrrolidine structure
795311-34-1 structure
Product Name:2-(3,3-dimethylbutyl)pyrrolidine
CAS No:795311-34-1
MF:C10H21N
MW:155.28044295311
CID:889157
PubChem ID:45091672
Update Time:2025-05-27

2-(3,3-dimethylbutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • pyrrolidine, 2-(3,3-dimethylbutyl)- (9ci)
    • 2-(3,3-dimethylbutyl)pyrrolidine
    • 795311-34-1
    • EN300-1869677
    • SCHEMBL172275
    • AKOS013406005
    • Inchi： 1S/C10H21N/c1-10(2,3)7-6-9-5-4-8-11-9/h9,11H,4-8H2,1-3H3
    • InChI Key： TXUDJGMBGCIFJQ-UHFFFAOYSA-N
    • SMILES： N1CCCC1CCC(C)(C)C

Computed Properties

  • Exact Mass: 155.167399674g/mol
  • Monoisotopic Mass: 155.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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 $0.0 2023-06-03
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EN300-1869677-0.5g
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Enamine
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Enamine
EN300-1869677-2.5g
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Enamine
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 $2650.0 2023-09-18
Enamine
EN300-1869677-10g
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